Cas no 2411250-81-0 (1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one)

• Product Name: 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• CAS No: 2411250-81-0
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5943779
• PubChem ID: 165767472
• Update Time: 2025-07-08

1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• Z3774876644
• 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• 2411250-81-0
• EN300-7560296

• Inchi： 1S/C10H15ClN2O2/c1-7(11)9(15)13-6-5-12-8(14)3-4-10(12,13)2/h7H,3-6H2,1-2H3
• InChI Key： SCGSXDKIBPJMAJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN2C(CCC21C)=O)=O

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one

1-(2-Chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one (CAS No. 2411250-81-0): A Comprehensive Overview

1-(2-Chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one (CAS No. 2411250-81-0) is a specialized organic compound with a unique heterocyclic structure. This molecule belongs to the class of imidazole derivatives, which are widely studied in medicinal chemistry and pharmaceutical research. The compound features a pyrrolo-imidazolone core with a 2-chloropropanoyl substituent, making it an interesting target for synthetic and pharmacological investigations.

The molecular formula of this compound is C₁₀H₁₄ClN₂O₂, with a molecular weight of 229.68 g/mol. Its structural complexity arises from the fusion of pyrrolidine and imidazolone rings, creating a rigid bicyclic system that has attracted attention in drug discovery programs. Researchers are particularly interested in how the 7a-methyl group and 2-chloropropanoyl moiety influence the compound's physical properties and biological activity.

Current research trends in heterocyclic chemistry have brought compounds like 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one into focus. The pharmaceutical industry is actively exploring novel imidazole-based scaffolds for their potential therapeutic applications. This compound's structural features make it a candidate for studying enzyme inhibition, particularly against targets that recognize pyrrolo-imidazolone motifs.

From a synthetic chemistry perspective, the preparation of 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one involves multi-step organic transformations. Key steps typically include the construction of the hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one core followed by selective acylation at the 1-position. The 2-chloropropanoyl group is usually introduced in the final stages of synthesis, requiring careful control of reaction conditions to prevent unwanted side reactions.

The physicochemical properties of CAS 2411250-81-0 are of particular interest to formulation scientists. Preliminary data suggests the compound exhibits moderate solubility in polar organic solvents, which is typical for imidazole derivatives with similar substitution patterns. Its stability profile under various pH conditions is currently being investigated, as this information is crucial for potential pharmaceutical applications.

In the context of drug discovery, the pyrrolo-imidazolone scaffold present in this compound has shown promise in various biological screenings. While specific activity data for 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one remains proprietary in many cases, analogous structures have demonstrated interesting pharmacological profiles. Researchers are particularly interested in how the chloropropanoyl substituent might influence target binding compared to other acyl groups.

The market for specialized heterocyclic compounds like this one has been growing steadily, driven by increased R&D investment in small molecule therapeutics. Suppliers of CAS 2411250-81-0 typically offer the material in milligram to kilogram quantities, catering to both academic and industrial researchers. Pricing reflects the compound's synthetic complexity and the purity requirements for biological testing.

Analytical characterization of 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the 7a-methyl group and the chloropropanoyl moiety. Mass spectrometry confirms the molecular weight, while high-performance liquid chromatography (HPLC) is used to establish purity levels for research applications.

Storage and handling recommendations for this compound follow standard protocols for imidazole derivatives. It should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance.

Future research directions for 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one may include exploration of its potential as a building block for more complex molecular architectures. The compound's versatility makes it attractive for medicinal chemistry applications, particularly in the design of targeted therapies. Additionally, its unique structure could serve as inspiration for the development of novel heterocyclic frameworks with improved pharmacological properties.

For researchers interested in obtaining CAS 2411250-81-0, several specialty chemical suppliers list this compound in their catalogs. Availability may vary depending on current demand and production schedules. Many suppliers provide custom synthesis services for this and related pyrrolo-imidazolone derivatives, allowing for modifications to suit specific research needs.

The intellectual property landscape surrounding 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one is evolving, with patent applications covering its synthesis methods and potential applications appearing in recent years. Researchers should conduct thorough patent searches before developing commercial applications based on this compound.

In conclusion, 1-(2-chloropropanoyl)-7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one represents an interesting example of modern heterocyclic chemistry with potential applications in pharmaceutical research and development. Its unique structural features continue to attract scientific interest, and ongoing studies may reveal new aspects of its chemical behavior and biological activity.